2-(3-Benzylpiperidin-1-yl)propanoic acid

• IUPAC Name: 2-(3-benzylpiperidin-1-yl)propanoic acid
• InChI: InChI=1S/C15H21NO2/c1-12(15(17)18)16-9-5-8-14(11-16)10-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11H2,1H3,(H,17,18)
• InChI Key: UENXXFXKAOJOPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)N1CCCC(C1)CC2=CC=CC=C2
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

2-(3-Benzylpiperidin-1-yl)propanoic acid (C₁₅H₂₁NO₂, molecular weight: 247.34 g/mol) is a piperidine-derived compound featuring a benzyl substituent at the 3-position of the piperidine ring and a propanoic acid moiety at the 1-position. Its synthesis and characterization were reported in a 2001 study, where elemental analysis confirmed its composition (C: 72.50%, H: 8.67%, N: 5.49%), aligning closely with theoretical values (C: 72.84%, H: 8.56%, N: 5.66%) . The compound has been utilized as a precursor in heterocyclic chemistry, such as in the synthesis of bromooxazolo[4,5-b]pyridine derivatives under polyphosphoric acid (PPA) conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Benzylpiperidin-1-yl)propanoic acid typically involves the reaction of benzylpiperidine with propanoic acid under specific conditions. One common method involves the use of a catalyst to facilitate the reaction, often under reflux conditions. The reaction may also require the use of solvents such as ethanol or methanol to dissolve the reactants and improve the reaction yield .

Industrial Production Methods

In an industrial setting, the production of 2-(3-Benzylpiperidin-1-yl)propanoic acid may involve large-scale reactors and continuous flow processes to ensure consistent quality and high yield. The use of advanced catalysts and optimized reaction conditions can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(3-Benzylpiperidin-1-yl)propanoic acid can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) in acidic or neutral conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide (NaOH).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines. Substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2-(3-Benzylpiperidin-1-yl)propanoic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-Benzylpiperidin-1-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Piperidine Scaffolds

• 2-[(1-Benzyl-4-piperidinyl)methyl]-6-bromooxazolo[4,5-b]pyridine (C₂₀H₂₂BrN₃O): This derivative, synthesized from 2-(3-Benzylpiperidin-1-yl)propanoic acid, incorporates a bromooxazolo-pyridine moiety. The addition of this heterocycle increases molecular weight (424.32 g/mol) and reduces solubility compared to the parent compound. Its solid-state stability is notable (mp: 165°C), and it was synthesized in 70% yield via PPA-mediated cyclization .
• N-(3-carboxy-1-oxopropyl)-(4S)-p-phenylphenylmethyl)-4-amino-2R-methylbutanoic acid ethyl ester: A patented compound () with a piperidine-like carboxamide structure and ethyl ester group. The esterification improves lipophilicity, likely enhancing blood-brain barrier penetration compared to the carboxylic acid form of the target compound .

Propanoic Acid Derivatives with Heterocyclic Modifications

• (R)-2-((tert-Boc)amino)-3-(4-iodophenyl)propanoic acid (C₁₄H₁₇INO₄): This iodophenyl-substituted propanoic acid () serves as a precursor for anticancer inhibitors. Its synthetic route employs Boc protection, contrasting with the PPA-based method used for the target compound .
• 3-(Perhydro-2,5-dioxo-imidazol[4,5-d]imidazol-1-yl)propanoic acid (C₉H₁₂N₄O₄): This alkaloidic compound () features a fused imidazole ring system, increasing hydrogen-bonding capacity and solubility in polar solvents. Unlike the target compound, its rigid structure may limit conformational flexibility, affecting receptor interactions .

Piperidine vs. Pyrrole-Based Analogues

• 3-[2-[[3-(2-Carboxyethyl)-5-[(3,4-dimethyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-4-methyl-5-oxopyrrol-3-yl]propanoic acid: This pyrrole-rich derivative () has a molecular weight exceeding 500 g/mol. Its extended π-conjugated system may confer UV-vis activity, unlike the simpler piperidine scaffold of the target compound. The multiple carboxyl groups enhance water solubility but may reduce membrane permeability .

Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Key Functional Groups
2-(3-Benzylpiperidin-1-yl)propanoic acid	C₁₅H₂₁NO₂	247.34	Not reported	Moderate (polar)	Piperidine, benzyl, carboxylic acid
2-[(1-Benzyl-4-piperidinyl)methyl]-6-bromooxazolo[4,5-b]pyridine	C₂₀H₂₂BrN₃O	424.32	165	Low	Bromooxazolo-pyridine, piperidine
(R)-2-((tert-Boc)amino)-3-(4-iodophenyl)propanoic acid	C₁₄H₁₇INO₄	390.19	Not reported	Low	Iodophenyl, Boc-protected amine
3-(Perhydro-2,5-dioxo-imidazol[4,5-d]imidazol-1-yl)propanoic acid	C₉H₁₂N₄O₄	256.22	Not reported	High	Fused imidazole, carboxylic acid

Key Research Findings

• Synthetic Flexibility : The target compound’s carboxylic acid group enables diverse derivatization, as seen in (heterocycle formation) and (esterification) .
• Biological Potential: While direct data are lacking, structural parallels to patented CNS and anticancer agents (e.g., iodophenyl and bicyclo derivatives in ) suggest untapped therapeutic utility .
• Solubility Challenges : The target compound’s moderate solubility contrasts with highly soluble imidazole derivatives () and lipophilic esters (), highlighting formulation trade-offs .